2-chloro-5,6-difluoro-3-methyl-N-(tetrahydro-2-furanylmethyl)benzamide
Overview
Description
2-chloro-5,6-difluoro-3-methyl-N-(tetrahydro-2-furanylmethyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Scientific Research Applications
Synthesis and Spectroscopic Properties
Research has shown that derivatives of benzamides, including those similar to 2-chloro-5,6-difluoro-3-methyl-N-(tetrahydro-2-furanylmethyl)benzamide, have been synthesized and characterized for their interaction with bacterial cells. These compounds, especially those with halogen substitutions, have demonstrated significant antimicrobial activity, highlighting their potential for further development into novel anti-microbial agents with antibiofilm properties (Limban et al., 2011).
Antiarrhythmic Activity
In the field of pharmacology, benzamides with heterocyclic amide side chains, including fluorinated derivatives, have been prepared and evaluated for their oral antiarrhythmic activity in animal models. Compounds derived from similar structures have shown promising results, indicating the potential of these molecules in developing new antiarrhythmic drugs (Banitt et al., 1977).
Inhibition of Gene Expression
Further studies into the structural variations of benzamide derivatives have explored their role in inhibiting transcription mediated by NF-kappaB and AP-1 transcription factors. This research has contributed to understanding how modifications to the molecular structure, such as substituting fluorine or chloro groups, can impact the biological activity and potential oral bioavailability of these compounds (Palanki et al., 2000).
Synthesis of Nucleoside Analogues
Another application involves the synthesis of nucleoside analogues, where methods to introduce fluorine into nucleosides have been described. These synthetic pathways are crucial for developing antiviral and anticancer agents, demonstrating the importance of fluorinated benzamides in medicinal chemistry (Maruyama et al., 1999).
Material Science Applications
In material science, fluorinated aromatic polyamides, derived from monomers similar to 2-chloro-5,6-difluoro-3-methyl-N-(tetrahydro-2-furanylmethyl)benzamide, have been synthesized and characterized for their solubility, thermal stability, and electrical properties. These materials have potential applications in the development of advanced polymers with enhanced performance (Ge et al., 2004).
properties
IUPAC Name |
2-chloro-5,6-difluoro-3-methyl-N-(oxolan-2-ylmethyl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14ClF2NO2/c1-7-5-9(15)12(16)10(11(7)14)13(18)17-6-8-3-2-4-19-8/h5,8H,2-4,6H2,1H3,(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTFTZGXJQSSNRN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1Cl)C(=O)NCC2CCCO2)F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14ClF2NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.70 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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